5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C12H10N4OS/c17-11-9-6-13-15-10(9)14-12(18)16(11)7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,13,14,15,18)
• InChI Key: AGXOVDKZBSUHJR-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CNNC3=NC2=S

Description

5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one is a compound that belongs to the class of pyrazolopyrimidines. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been suggested that the compound exerts its antimicrobial activity by disrupting the membrane integrity of the microorganisms.
Biochemical and Physiological Effects:
5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce DNA damage and inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It has also been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its broad spectrum of biological activities. This makes it a useful tool for investigating the mechanisms of action of various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and infectious diseases. Another direction is to explore its mechanism of action in more detail, particularly with regards to its interaction with DNA and topoisomerase II. Additionally, future research could focus on developing more efficient synthesis methods for this compound, as well as improving its solubility in water to facilitate its use in lab experiments.

Synthesis Methods

The synthesis of 5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one involves the reaction of 5-amino-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one with benzaldehyde and elemental sulfur. The reaction is carried out in the presence of a catalyst, such as piperidine, under reflux conditions. The resulting product is then purified using column chromatography.

Scientific Research Applications

5-benzyl-6-sulfanylidene-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. It has also been found to exhibit antimicrobial activity against bacteria, fungi, and viruses.